Cas no 2060032-85-9 (Cyclopentanemethanol, 1-[2-amino-1-(3-fluorophenyl)ethyl]-)

• Product Name: Cyclopentanemethanol, 1-[2-amino-1-(3-fluorophenyl)ethyl]-
• CAS No: 2060032-85-9
• MF: C₁₄H₂₀FNO
• MW: 237.31310749054
• CID: 5222179
• Update Time: 2025-11-07

Cyclopentanemethanol, 1-[2-amino-1-(3-fluorophenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol, 1-[2-amino-1-(3-fluorophenyl)ethyl]-

• Inchi： 1S/C14H20FNO/c15-12-5-3-4-11(8-12)13(9-16)14(10-17)6-1-2-7-14/h3-5,8,13,17H,1-2,6-7,9-10,16H2
• InChI Key： TVJCDQQWFCSMHB-UHFFFAOYSA-N
• SMILES： C1(C(C2=CC=CC(F)=C2)CN)(CO)CCCC1

Additional information on Cyclopentanemethanol, 1-[2-amino-1-(3-fluorophenyl)ethyl]-

Cyclopentanemethanol, 1-[2-amino-1-(3-fluorophenyl)ethyl]- (CAS No. 2060032-85-9): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Cyclopentanemethanol, 1-[2-amino-1-(3-fluorophenyl)ethyl]-, identified by its CAS number 2060032-85-9, is a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, characterized by its cyclopentane ring substituted with a hydroxymethyl group and an aminoethyl chain terminated with a 3-fluorophenyl group, has garnered attention due to its structural complexity and potential biological activities. The presence of the fluorine atom in the phenyl ring introduces unique electronic properties, making this compound a promising candidate for further investigation in drug discovery and molecular design.

The synthesis of Cyclopentanemethanol, 1-[2-amino-1-(3-fluorophenyl)ethyl]- involves a series of well-established organic reactions, including nucleophilic substitution, reduction, and protection-deprotection strategies. The introduction of the 3-fluorophenyl group is particularly critical, as it can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In the context of pharmaceutical research, Cyclopentanemethanol, 1-[2-amino-1-(3-fluorophenyl)ethyl]- has been explored for its potential as a pharmacophore in the development of novel therapeutic agents. The combination of a cyclopentane scaffold with an aminoethyl side chain provides a versatile framework for modulating biological activity. Studies have shown that such structures can exhibit properties conducive to interaction with enzymes and receptors, making them valuable candidates for drug design.

One of the most intriguing aspects of Cyclopentanemethanol, 1-[2-amino-1-(3-fluorophenyl)ethyl]- is its potential application in the development of central nervous system (CNS) drugs. The fluorine atom in the phenyl ring can enhance blood-brain barrier penetration, a crucial factor for CNS drug efficacy. Additionally, the amino group provides opportunities for further derivatization, allowing researchers to fine-tune the compound's pharmacological profile. Recent studies have demonstrated that derivatives of this compound exhibit promising effects on neurotransmitter systems, suggesting their potential use in treating neurological disorders.

The role of fluorine in medicinal chemistry cannot be overstated. Fluoro-substituted compounds often exhibit improved pharmacokinetic properties, including increased metabolic stability and bioavailability. In the case of Cyclopentanemethanol, 1-[2-amino-1-(3-fluorophenyl)ethyl]-, the fluorine atom contributes to these advantages, making it an attractive scaffold for drug development. Furthermore, computational studies have shown that the presence of fluorine can influence the electronic distribution within the molecule, affecting its reactivity and interactions with biological targets.

Another area where Cyclopentanemethanol, 1-[2-amino-1-(3-fluorophenyl)ethyl]- shows promise is in oncology research. The structural features of this compound make it a suitable candidate for developing novel anticancer agents. Preclinical studies have indicated that derivatives of this molecule can exhibit inhibitory effects on various cancer-related enzymes and pathways. The ability to modify both the cyclopentane ring and the aminoethyl side chain allows for extensive structural optimization, enabling researchers to develop compounds with enhanced potency and selectivity.

The synthesis and characterization of Cyclopentanemethanol, 1-[2-amino-1-(3-fluorophenyl)ethyl]- have also contributed to advancements in analytical chemistry techniques. The unique spectroscopic properties of this compound have been utilized to develop new methods for detecting and quantifying fluorinated compounds. These techniques are essential for ensuring the purity and consistency of pharmaceutical products throughout their development and production processes.

In conclusion, Cyclopentanemethanol, 1-[2-amino-1-(3-fluorophenyl)ethyl]- (CAS No. 2060032-85-9) is a multifaceted compound with significant potential in chemical and pharmaceutical research. Its structural features make it a valuable scaffold for developing novel therapeutic agents with applications ranging from CNS disorders to oncology. The presence of a fluorine atom enhances its pharmacological properties, while its versatile structure allows for extensive derivatization and optimization. As research continues to uncover new applications for this compound, it is likely to remain a key player in the development of innovative pharmaceuticals.